Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C12H21N3O3/c1-11(2,3)18-10(17)15-6-4-12(5-7-15)8-9(16)13-14-12/h14H,4-8H2,1-3H3,(H,13,16)
• InChI Key: NMMISVGLPIEMJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)NN2
• Molecular Formula: C12H21N3O3
• Molecular Weight: 255.31 g/mol
• CAS RN: 561314-42-9

Description

Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate is a chemical compound with the molecular formula C12H21N3O3. It has a molecular weight of 255.31. The compound is typically stored at room temperature and is available in a powder form.

Molecular Structure Analysis

The InChI code for Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate is 1S/C12H21N3O3/c1-11(2,3)18-10(17)15-6-4-12(5-7-15)8-9(16)13-14-12/h14H,4-8H2,1-3H3, (H,13,16).

Physical And Chemical Properties Analysis

Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate is a solid substance that is stored at room temperature. It has a molecular weight of 255.31.

Scientific Research Applications

Synthesis of Spirocyclic Compounds

This compound serves as a precursor in the synthesis of spirocyclic compounds, which are crucial in the development of various biologically active molecules. .

Development of Heterocyclic Compounds

It is used in the preparation of heterocyclic compounds, which are rings containing at least one atom other than carbon. .

Organic Synthesis Reactions

The compound participates in organic synthesis reactions involving N,N-dimethylformamide dimethyl acetal. .

Formation of Fused Spirocyclic Pyrazoles

When treated with hydrazine hydrate, it can lead to the formation of fused spirocyclic pyrazoles. .

Acylation Reactions

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Functionalization of Piperidine Ring

It can be used to obtain 8-unsubstituted amine dihydrochloride, which is of interest as a substrate for further functionalization. .

Research in Organic Chemistry

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Chemical Education and Methodology

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Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), use only outdoors or in a well-ventilated area (P271), wear protective gloves/protective clothing/eye protection/face protection (P280), and more.

Synthesis routes and methods

Procedure details

A solution of hydrazine monohydrate (5.28 mL, 108.8 mmol) in n-butanol (20 mL) was added dropwise to a solution of N-BOC-4-methoxycarbonyl-methylenepiperidine (1.39 g, 5.44 mmol) in n-butanol (120 mL) at rt. The mixture was stirred for 15 h at 120° C. and the mixture allowed to cool to rt. The solvent was removed by evaporation under reduced pressure, the residue partitioned between ethyl acetate and water and the organic layer dried over sodium sulphate, filtered and evaporated to dryness. Purification of the residue by silica gel column chromatography, eluting with a stepwise gradient of 3-6% methanol in dichloromethane, afforded the desired compound (0.88 g, 63 %) as white solid.